Cas no 71205-44-2 (4-(2-methylquinolinium-1-yl)butane-1-sulfonate)
71205-44-2 structure
Product Name:4-(2-methylquinolinium-1-yl)butane-1-sulfonate
CAS No:71205-44-2
MF:C14H17NO3S
MW:279.354682683945
CID:1748228
PubChem ID:117066
Update Time:2025-04-21
4-(2-methylquinolinium-1-yl)butane-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-methylquinolinium-1-yl)butane-1-sulfonate
- 1,3,5-tris[(2-methylpropan-2-yl)oxy]-2,4,6-trinitrobenzene
- 2-Methyl-1-(4-sulfonatobutyl)quinolinium
- JUWSQOREGFYALX-UHFFFAOYSA-N
- 71205-44-2
- 2-Methyl-1-(4-sulfobutyl)quinolinium hydroxide, inner salt
- Quinolinium, 2-methyl-1-(4-sulfobutyl)-, inner salt
- 2-Methyl-1-(4-sulfobutyl)quinolinium hydroxide inner salt
- DTXSID8072291
- DTXCID8046951
- SCHEMBL4158036
-
- Inchi: 1S/C14H17NO3S/c1-12-8-9-13-6-2-3-7-14(13)15(12)10-4-5-11-19(16,17)18/h2-3,6-9H,4-5,10-11H2,1H3
- InChI Key: JUWSQOREGFYALX-UHFFFAOYSA-N
- SMILES: S(CCCC[N+]1C(C)=CC=C2C=CC=CC=12)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 279.09301
- Monoisotopic Mass: 279.093
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 69.5Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 61.08
4-(2-methylquinolinium-1-yl)butane-1-sulfonate Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Ching Hsuan Lin,Yu Sin Shih,Meng Wei Wang,Chun Yu Tseng,Tzong Yuan Juang,Chih Feng Wang RSC Adv., 2014,4, 8692-8698
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
71205-44-2 (4-(2-methylquinolinium-1-yl)butane-1-sulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent